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Compound of Interest

Compound Name: Cy3-PEG7-SCO

Cat. No.: B12369099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cy3-PEG7-SCO, a

fluorescent probe designed for single-molecule imaging applications. This document outlines

the chemical properties of the probe, detailed protocols for its application in labeling and

imaging, and representative data for single-molecule analysis.

Introduction to Cy3-PEG7-SCO
Cy3-PEG7-SCO is a specialized fluorescent probe combining the well-characterized cyanine

dye, Cy3, with a sulfocyclopentadienyl (SCO) reactive group via a polyethylene glycol (PEG)

linker. This design offers several advantages for single-molecule studies:

Cy3 Dye: A bright and photostable fluorophore widely used in single-molecule fluorescence

resonance energy transfer (smFRET) and localization-based super-resolution microscopy. Its

well-defined spectral properties make it an excellent donor for commonly used acceptor dyes

like Cy5.

PEG7 Linker: A seven-unit polyethylene glycol spacer enhances the solubility of the probe in

aqueous buffers and minimizes non-specific interactions between the dye and the target

biomolecule or cellular components. This flexibility can also be advantageous for optimizing

the distance and orientation of the dye for FRET-based assays.
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SCO (Sulfocyclopentadienyl) Reactive Group: This functional group facilitates covalent

labeling of target molecules through "click chemistry," a set of highly efficient and specific

bioorthogonal reactions. The SCO moiety is reported to react with both azides and

tetrazines, providing versatility in labeling strategies.

Applications in Single-Molecule Imaging
The unique properties of Cy3-PEG7-SCO make it a valuable tool for a range of single-molecule

imaging applications, including:

Conformational Dynamics of Biomolecules: By labeling specific sites on proteins or nucleic

acids, the probe can be used in smFRET experiments to monitor conformational changes in

real-time.

Protein-Protein and Protein-Nucleic Acid Interactions: Tracking the colocalization and

interaction dynamics of single molecules to elucidate complex biological pathways.

Super-Resolution Microscopy: The photophysical properties of Cy3 are amenable to

techniques like photo-activated localization microscopy (PALM) and stochastic optical

reconstruction microscopy (STORM).

Live-Cell Imaging: The bioorthogonal nature of the SCO click chemistry allows for specific

labeling of target molecules in the complex environment of living cells with minimal

perturbation.

Quantitative Data from Single-Molecule Imaging
with Cy3
The following table summarizes typical quantitative data that can be obtained from single-

molecule imaging experiments utilizing Cy3 as a fluorescent probe. These values are

representative and can vary depending on the specific experimental conditions and the

biological system under investigation.
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Parameter
Typical Value
Range

Experimental
Context

Reference

FRET Efficiency (E) 0.1 - 0.9

Measuring

intramolecular

distances in DNA

Holliday junctions

using a Cy3-Cy5 pair.

[1]

Localization Precision 2 - 9 nm

Super-resolved

fluorescence lifetime

imaging of individual

Cy3 molecules.

[2]

Single-Molecule Dwell

Time

Milliseconds to

Seconds

Observing the binding

and dissociation

kinetics of proteins on

DNA.

[3]

Diffusion Coefficient

(D)
0.1 - 10 µm²/s

Tracking the

movement of single

proteins on a live cell

membrane.

[4]

Photobleaching

Lifetime
Seconds to Minutes

Dependent on

imaging buffer

composition and laser

power.

[5]

Experimental Protocols
Labeling of Biomolecules with Cy3-PEG7-SCO via Click
Chemistry
This protocol provides a general guideline for labeling azide or tetrazine-modified biomolecules

(e.g., proteins, nucleic acids) with Cy3-PEG7-SCO. Optimization of reaction conditions may be

necessary for specific targets.

Materials:
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Cy3-PEG7-SCO (Store at -20°C, protected from light and moisture)

Azide or Tetrazine-modified biomolecule

Reaction Buffer: Phosphate-buffered saline (PBS) or other suitable buffer, pH 7.0-8.0

For Azide Reaction (Copper-Catalyzed Azide-Alkyne Cycloaddition - CuAAC):

Copper(II) sulfate (CuSO₄)

Reducing agent (e.g., sodium ascorbate)

Copper-chelating ligand (e.g., THPTA)

For Tetrazine Reaction (Inverse Electron-Demand Diels-Alder Cycloaddition - IEDDA):

No catalyst required.

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification.

Protocol:

Prepare Biomolecule: Dissolve the azide or tetrazine-modified biomolecule in the reaction

buffer to a final concentration of 1-10 mg/mL.

Prepare Cy3-PEG7-SCO: Dissolve Cy3-PEG7-SCO in DMSO to prepare a 10 mM stock

solution.

Labeling Reaction:

For Azide-modified biomolecules (CuAAC):

1. In a microcentrifuge tube, combine the biomolecule solution with a 5-10 fold molar

excess of the Cy3-PEG7-SCO stock solution.

2. Prepare a fresh catalyst solution by mixing CuSO₄ and a copper-chelating ligand (e.g.,

THPTA) in a 1:5 molar ratio in water.
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3. Add the catalyst solution to the reaction mixture to a final copper concentration of 50-

100 µM.

4. Initiate the reaction by adding a fresh solution of sodium ascorbate to a final

concentration of 1-5 mM.

5. Incubate the reaction at room temperature for 1-4 hours, protected from light.

For Tetrazine-modified biomolecules (IEDDA):

1. In a microcentrifuge tube, combine the biomolecule solution with a 2-5 fold molar

excess of the Cy3-PEG7-SCO stock solution.

2. Incubate the reaction at room temperature for 30-60 minutes, protected from light. The

reaction is typically very fast.

Purification:

1. Remove the unreacted dye and other small molecules by passing the reaction mixture

through a size-exclusion chromatography column.

2. Collect the fractions containing the labeled biomolecule.

Characterization:

1. Determine the concentration of the labeled biomolecule and the degree of labeling by

measuring the absorbance at 280 nm (for protein) and the absorbance maximum of Cy3

(~550 nm).

Single-Molecule Imaging Sample Preparation
This protocol describes the preparation of a sample for total internal reflection fluorescence

(TIRF) microscopy, a common technique for single-molecule imaging.

Materials:

Labeled biomolecule (from Protocol 1)

Microscope coverslips and slides
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Immobilization strategy (e.g., biotin-streptavidin interaction, direct surface adsorption)

Imaging Buffer (e.g., PBS with an oxygen scavenging system like glucose oxidase/catalase

and a triplet-state quencher like Trolox to improve photostability).

Protocol:

Surface Passivation: Clean the coverslips thoroughly and passivate the surface to prevent

non-specific binding of the labeled biomolecules. A common method is treatment with

polyethylene glycol (PEG).

Immobilization:

If using a biotin-streptavidin strategy, coat the passivated surface with streptavidin and

then add the biotinylated, Cy3-labeled biomolecule.

Alternatively, molecules can be sparsely adsorbed directly onto the surface, though this

may lead to denaturation.

Sample Chamber Assembly: Assemble a flow chamber using the coverslip and a microscope

slide.

Imaging:

1. Mount the sample on a TIRF microscope.

2. Introduce the imaging buffer into the flow chamber.

3. Excite the Cy3 fluorophores using a laser line around 532 nm or 561 nm.

4. Collect the fluorescence emission using an appropriate filter set and a sensitive camera

(e.g., EMCCD or sCMOS).

5. Acquire a time-series of images (a "movie") to observe the dynamics of single molecules.

Visualizations
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Caption: Experimental workflow for single-molecule imaging.
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Caption: Click chemistry labeling reactions of Cy3-PEG7-SCO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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